Cas no 1733-57-9 (Ethyl(phenyl)phosphorylbenzene)
Ethyl(phenyl)phosphorylbenzene is an organophosphorus compound characterized by its phosphoryl group bonded to ethyl and phenyl substituents. This structure imparts notable stability and reactivity, making it valuable in synthetic organic chemistry, particularly in phosphorylation reactions and as an intermediate in the preparation of phosphine ligands. Its well-defined molecular architecture ensures consistent performance in applications requiring precise control over electronic and steric properties. The compound's compatibility with various solvents and reagents enhances its utility in diverse reaction conditions. Ethyl(phenyl)phosphorylbenzene is often employed in catalysis and materials science, where its robust phosphorus-carbon framework contributes to efficient transformations and functional group manipulations.
1733-57-9 structure
Product Name:Ethyl(phenyl)phosphorylbenzene
CAS No:1733-57-9
MF:C14H15OP
MW:230.242064714432
MDL:MFCD00013912
CID:170102
PubChem ID:24868912
Update Time:2025-06-07
Ethyl(phenyl)phosphorylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Phosphine oxide,ethyldiphenyl-
- [ethyl(phenyl)phosphoryl]benzene
- Diphenylethylphosphine Oxide
- Ethyldiphenylphosphine oxide
- Diphenylphosphinoethane monoxide
- EINECS 217-068-4
- ethyldiphenylphosphane oxide
- ETHYLDIPHENYLPHOSPHINITE
- Phosphine oxide,diphenylethyl
- Phosphine oxide,ethyldiphenyl
- AURORA KA-1563
- diphenylethyl-phosphineoxid
- Phosphine oxide, ethyldiphenyl-
- Ethyldiphenylphosphine oxide 97%
- Diphenylethylphosphine oxide, 98+%
- Ethyldiphenyl phosphine oxide, 98 %
- UNII-CB83WF95OB
- E77995
- A935078
- BRN 0910291
- DTXSID70169577
- Phosphine oxide, diphenylethyl-
- FT-0625262
- AKTGKEBIBGSCLD-UHFFFAOYSA-N
- MFCD00013912
- SCHEMBL777736
- [ethyl(phenyl)phosphoroso]benzene
- Ethyldiphenylphosphine oxide, 97%
- Diphenylethylphosphineoxide
- CB83WF95OB
- Diphenyl(ethyl)phosphine oxide
- (ethyl-phenylphosphoryl)benzene
- AKOS016034554
- CS-0203217
- Q27275388
- AS-60765
- NS00014958
- J-010898
- 1733-57-9
- Ethyl diphenyl phosphine oxide
- DB-043939
- DTXCID7092068
- Ethyl(phenyl)phosphorylbenzene
-
- MDL： MFCD00013912
- Inchi： 1S/C14H15OP/c1-2-16(15,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H,2H2,1H3
- InChI Key： AKTGKEBIBGSCLD-UHFFFAOYSA-N
- SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC)=O
Computed Properties
- Exact Mass: 230.08600
- Monoisotopic Mass: 230.086052095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.10
- Melting Point: 120-125 °C (lit.)
- Boiling Point: 179-180°C 14mm
- Flash Point: >110°C
- PSA: 26.88000
- LogP: 3.02040
- Solubility: Not determined
Ethyl(phenyl)phosphorylbenzene Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：3278
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26
- RTECS：SZ0199240
-
Hazardous Material Identification：
- Safety Term：S22;S36/37
- Risk Phrases：R22
Ethyl(phenyl)phosphorylbenzene Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
Ethyl(phenyl)phosphorylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110234-100g |
Ethyldiphenylphosphine oxide |
1733-57-9 | 97% | 100g |
617.39 USD | 2021-06-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03666-5g |
Ethyldiphenylphosphine oxide |
1733-57-9 | 5g |
¥768.0 | 2021-09-03 | ||
| TRC | E193135-1g |
[Ethyl(phenyl)phosphoryl]benzene |
1733-57-9 | 1g |
$ 130.00 | 2022-06-05 | ||
| TRC | E193135-2.5g |
[Ethyl(phenyl)phosphoryl]benzene |
1733-57-9 | 2.5g |
$ 215.00 | 2022-06-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 454419-5G |
Ethyl(phenyl)phosphorylbenzene |
1733-57-9 | 97% | 5G |
584.7 | 2021-05-17 | |
| abcr | AB116511-1 g |
Ethyl diphenyl phosphine oxide, 98%; . |
1733-57-9 | 98% | 1g |
€90.00 | 2023-06-24 | |
| abcr | AB116511-5 g |
Ethyl diphenyl phosphine oxide, 98%; . |
1733-57-9 | 98% | 5g |
€150.00 | 2023-06-24 | |
| abcr | AB116511-25 g |
Ethyl diphenyl phosphine oxide, 98%; . |
1733-57-9 | 98% | 25g |
€215.00 | 2023-06-24 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-228086-5g |
Ethyldiphenylphosphine oxide, |
1733-57-9 | ≥97% | 5g |
￥459.00 | 2023-09-05 | |
| abcr | AB116511-1g |
Ethyl diphenyl phosphine oxide, 98%; . |
1733-57-9 | 98% | 1g |
€90.00 | 2025-02-14 |
Ethyl(phenyl)phosphorylbenzene Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
1733-57-9 (Ethyl(phenyl)phosphorylbenzene) Related Products
- 89807-16-9(Phosphine oxide, [3-(dimethylphosphinyl)propyl]diphenyl-)
- 4141-48-4(Allyldiphenylphosphine Oxide)
- 53889-34-2(Phosphine oxide, bis[2-(diphenylphosphinyl)ethyl]phenyl-)
- 4141-50-8(Phosphine oxide, 1,1'-(1,2-ethanediyl)bis[diphenyl-)
- 23054-08-2(Phosphine oxide,[2-(diphenylphosphinyl)ethyl]ethylphenyl-)
- 52773-68-9( )
- 2959-75-3(Phosphine oxide,(1-methylethyl)diphenyl-)
- 4252-88-4(N-PROPYLDIPHENYLPHOSPHINE OXIDE))
- 85685-99-0( )
- 984-43-0(Phosphine oxide,[2-(diphenylphosphino)ethyl]diphenyl-)
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